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Compound of Interest

Compound Name: Carnostatine

Cat. No.: B1192597 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Carnostatine, a potent and selective carnosinase 1 (CN1) inhibitor,

requires careful management throughout its lifecycle, including its ultimate disposal. While a

specific Safety Data Sheet (SDS) for Carnostatine is not publicly available, this guide provides

essential safety and logistical information based on general best practices for the disposal of

laboratory chemicals of a similar nature.

Key Characteristics of Carnostatine
Understanding the known properties of Carnostatine and its hydrochloride salt is the first step

in its safe handling. The following table summarizes available data from chemical suppliers and

research publications.
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Property Carnostatine (SAN9812)
Carnostatine
Hydrochloride

Molecular Formula C10H16N4O4[1][2] C10H17ClN4O4[3]

Molecular Weight 256.26 g/mol [1][2] 292.72 g/mol [3]

Form Powder[4] Solid

Appearance White[4] -

Solubility - Water: ≥ 250 mg/mL[3]

Storage Store at -20°C or -80°C[2][5] Store at -20°C[3]

Shipping

Room temperature in

continental US; may vary

elsewhere.[1] Shipped with

blue ice for evaluation

samples.[3]

-

Standard Operating Procedure for Carnostatine
Disposal
The following step-by-step guide outlines the recommended procedure for the proper disposal

of Carnostatine waste. This protocol is based on general principles of chemical waste

management and should be adapted to comply with institutional and local regulations.

Experimental Protocol: Waste Segregation and
Collection

Personal Protective Equipment (PPE): Before handling Carnostatine waste, ensure

appropriate PPE is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Identification: All waste streams containing Carnostatine must be clearly identified.

This includes unused or expired product, contaminated consumables (e.g., pipette tips, vials,

gloves), and solutions.

Solid Waste Collection:
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Collect all solid waste contaminated with Carnostatine, such as unused powder,

contaminated gloves, and plasticware, in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be labeled with "Hazardous Waste," the name "Carnostatine," and

the appropriate hazard symbols as determined by your institution's Environmental Health

and Safety (EHS) department.

Liquid Waste Collection:

Collect all liquid waste containing Carnostatine in a separate, leak-proof, and shatter-

resistant hazardous waste container.

The container must be compatible with the solvents used.

Label the container with "Hazardous Waste," the name "Carnostatine," the solvent

composition, and an estimated concentration of the compound.

Avoid Mixing Waste: Do not mix Carnostatine waste with other incompatible waste streams.

Storage of Waste: Store the sealed and labeled waste containers in a designated, secure,

and well-ventilated secondary containment area, away from general laboratory traffic, until

collection by the EHS department or a licensed waste management contractor.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the Carnostatine disposal process, the

following diagram illustrates the logical steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of Carnostatine waste.

Disclaimer: This information is intended as a general guide for trained laboratory personnel.

Always consult your institution's specific safety and disposal protocols and the relevant Safety

Data Sheets for all chemicals used. Your institution's Environmental Health and Safety (EHS)

office is the primary resource for guidance on chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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